![molecular formula C10H13BrO B3040646 4-(4-Bromophenyl)butan-2-ol CAS No. 223554-16-3](/img/structure/B3040646.png)
4-(4-Bromophenyl)butan-2-ol
Overview
Description
4-(4-Bromophenyl)butan-2-ol, also known as 4-bromo-2-butanol, is an organic compound with the chemical formula C8H11BrO. It is a white solid that is soluble in organic solvents, and is used in various scientific and industrial applications. In organic synthesis, 4-bromo-2-butanol is used as a precursor to other compounds, such as 4-bromobenzaldehyde, and as a reactant in the synthesis of various pharmaceuticals, dyes, and other organic compounds. In addition, 4-bromo-2-butanol is used in various biochemical and physiological studies, and has been studied for its potential therapeutic applications.
Scientific Research Applications
Antituberculosis Activity
The compound (Omel’kov, Fedorov, & Stepanov, 2019) showed significant antituberculosis activity. Specifically, a derivative of this compound, (1R*,2S*)-1-(6-Bromo-2-chloroquinolin-3-yl)-4-dimethylamino-2-(naphthalen-1-yl)-1-phenylbutan-2-ol hydrocitrate, exhibited high antituberculosis activity and is in the final stage of clinical trials.
Electrophilic Cyclization
Research by (Sniady, Morreale, & Dembinski, 2007) explored electrophilic cyclization with N-Iodosuccinimide, including the preparation of related compounds such as 1-(4-Bromophenyl)-4-methylphenyl)but-3-yn-1-ol.
Spectroscopic Analysis and NLO Properties
A study by (Praveenkumar et al., 2021) on 4-(4-N-Hexyloxyphenyl)-2-Methyl-3-Butyn-2-Ol (4HP2M3B) utilized a similar compound for spectroscopic analysis and the study of nonlinear optical (NLO) properties.
Synthesis and Characterization as Antimicrobial Agents
Research by (Doraswamy & Ramana, 2013) involved the synthesis and characterization of substituted phenyl azetidines, including compounds related to 4-(4-Bromophenyl)butan-2-ol, for potential antimicrobial applications.
Building Blocks for Molecular Electronics
The study by (Stuhr-Hansen et al., 2005) utilized aryl bromides as building blocks for molecular wires in electronics, highlighting the utility of such compounds in the field of molecular electronics.
Mechanism of Action
Target of Action
This compound is a unique chemical provided to early discovery researchers, and its exact biological targets remain to be elucidated .
Mode of Action
The mode of action of 4-(4-Bromophenyl)butan-2-ol is currently unknown due to the lack of research data . It’s worth noting that the compound contains a hydroxyl group, which may be involved in hydrogen bonding with its potential targets, influencing the compound’s interaction with these targets .
properties
IUPAC Name |
4-(4-bromophenyl)butan-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8,12H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUYKPVOFFUPFDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=C(C=C1)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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